Vildagliptin beta-D-glucuronide
Vildagliptin beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1147403-03-9
VCID:
VC0028770
InChI:
InChI=1S/C23H33N3O8/c24-9-14-2-1-3-26(14)15(27)10-25-22-5-12-4-13(6-22)8-23(7-12,11-22)34-21-18(30)16(28)17(29)19(33-21)20(31)32/h12-14,16-19,21,25,28-30H,1-8,10-11H2,(H,31,32)/t12?,13?,14-,16-,17-,18+,19-,21-,22?,23?/m0/s1
SMILES:
C1CC(N(C1)C(=O)CNC23CC4CC(C2)CC(C4)(C3)OC5C(C(C(C(O5)C(=O)O)O)O)O)C#N
Molecular Formula:
C23H33N3O8
Molecular Weight:
479.5 g/mol
Vildagliptin beta-D-glucuronide
CAS No.: 1147403-03-9
Cat. No.: VC0028770
Molecular Formula: C23H33N3O8
Molecular Weight: 479.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1147403-03-9 |
|---|---|
| Molecular Formula | C23H33N3O8 |
| Molecular Weight | 479.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[3-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]amino]-1-adamantyl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H33N3O8/c24-9-14-2-1-3-26(14)15(27)10-25-22-5-12-4-13(6-22)8-23(7-12,11-22)34-21-18(30)16(28)17(29)19(33-21)20(31)32/h12-14,16-19,21,25,28-30H,1-8,10-11H2,(H,31,32)/t12?,13?,14-,16-,17-,18+,19-,21-,22?,23?/m0/s1 |
| Standard InChI Key | PSIDBGKCTWXOHS-VBUQDNKCSA-N |
| Isomeric SMILES | C1C[C@H](N(C1)C(=O)CNC23CC4CC(C2)CC(C4)(C3)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C#N |
| SMILES | C1CC(N(C1)C(=O)CNC23CC4CC(C2)CC(C4)(C3)OC5C(C(C(C(O5)C(=O)O)O)O)O)C#N |
| Canonical SMILES | C1CC(N(C1)C(=O)CNC23CC4CC(C2)CC(C4)(C3)OC5C(C(C(C(O5)C(=O)O)O)O)O)C#N |
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